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Compound of Interest

Compound Name: POLYBUFFER 74

Cat. No.: B1165713

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount for ensuring a safe work environment and
maintaining regulatory compliance. This guide provides essential safety and logistical
information for the proper disposal of POLYBUFFER 74, a solution formerly used in
chromatofocusing techniques. Due to its composition and properties, specific procedures must
be followed.

Safety and Hazard Information

POLYBUFFER 74 is classified as a flammable liquid and an irritant. The primary hazards are
associated with its flammability and its potential to cause irritation to the eyes, respiratory
system, and skin.[1] Adherence to standard laboratory safety protocols, including the use of
personal protective equipment (PPE), is mandatory when handling this substance.

Quantitative Safety Data

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1165713?utm_src=pdf-interest
https://www.benchchem.com/product/b1165713?utm_src=pdf-body
https://www.benchchem.com/product/b1165713?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8163110.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
CAS Number 106717-30-0 [1]
Physical Form Aqueous ethanol suspension [1]
Flash Point 35°C [1]
Hazard Codes Xi (Irritant) [1]

R10: FlammableR36/37/38:
Risk Statements Irritating to eyes, respiratory [1]

system and skin

S26: In case of contact with
eyes, rinse immediately with

Safety Statements plenty of water and seek [1]
medical adviceS36: Wear

suitable protective clothing

) UN 1993 / Hazard Class 3/
Transport Regulation ] [1]
Packing Group IlI

Step-by-Step Disposal Protocol

The disposal of POLYBUFFER 74 must be managed as a hazardous waste, primarily due to its
flammability. Under no circumstances should it be disposed of down the drain.

Experimental Protocol: Waste Segregation and Collection

o Waste Characterization: Before disposal, confirm that the POLYBUFFER 74 waste has not
been mixed with other incompatible waste streams, such as strong oxidizers, acids, or
bases. If it has been used in experiments, any additional chemical or biological contaminants
must be identified and accounted for in the waste profile.

» Personal Protective Equipment (PPE): At a minimum, wear safety goggles, a lab coat, and
chemical-resistant gloves when handling POLYBUFFER 74 waste. All handling of open
containers should be performed in a well-ventilated area, preferably within a chemical fume
hood.
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o Waste Container Selection: Use a designated, properly labeled hazardous waste container
that is compatible with flammable liquids. The container should be made of a material that
will not react with the ethanol in the solution (e.g., a high-density polyethylene or glass
container). Ensure the container has a secure, vapor-tight lid.

o Waste Collection:

o Carefully pour the waste POLYBUFFER 74 into the designated waste container, avoiding
splashes.

o Do not overfill the container; a general guideline is to fill it to no more than 80% of its
capacity to allow for vapor expansion.

o Securely close the container lid after each addition of waste.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste." The label
should also include:

[e]

The words "Flammable Liquid”

o

The name "Waste POLYBUFFER 74 (Aqueous Ethanol Solution)"

[¢]

The primary hazards (Flammable, Irritant)

[¢]

The date on which waste was first added to the container.

o Storage: Store the sealed and labeled waste container in a designated satellite accumulation
area. This area should be a cool, dry, and well-ventilated location away from sources of
ignition such as open flames, hot surfaces, and sparks. The storage area should also provide
secondary containment to capture any potential leaks.

» Final Disposal: Arrange for the collection of the hazardous waste container by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor. Follow all institutional procedures for waste pickup requests.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of POLYBUFFER 74.

POLYBUFFER 74 Disposal Workflow

Start: Have POLYBUFFER 74 Waste

Characterize Waste
(Note any contaminants)

:

Wear Appropriate PPE
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'
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Contact EHS for Pickup

End: Proper Disposal
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Caption: Logical workflow for the safe disposal of POLYBUFFER 74.

Disclaimer: This information is based on publicly available data for POLYBUFFER 74. It is
essential to consult your institution's specific safety and disposal guidelines and to contact your
Environmental Health and Safety (EHS) department for definitive procedures. Always prioritize
safety and regulatory compliance in your laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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